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Compound of Interest

Compound Name: 2,4-Dimethylpyridine

Cat. No.: B042361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

2,4-Lutidine (2,4-dimethylpyridine). The information is curated for professionals in research,

science, and drug development who require precise data for reaction modeling, process

design, and safety assessments. This document summarizes key quantitative data in

structured tables, details experimental methodologies for thermochemical measurements, and

provides visualizations of experimental workflows and a representative synthesis pathway.

Core Thermochemical Data
The following tables summarize the essential thermochemical data for 2,4-Lutidine in its liquid

and gaseous phases. These values are critical for understanding the energetic landscape of

reactions involving this compound.

Table 1: Enthalpy Data for 2,4-Lutidine
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Thermochemical
Property

Value (kJ/mol) Phase Reference

Standard Enthalpy of

Formation (ΔfH°gas)
63.9 Gas --INVALID-LINK--[1]

Standard Enthalpy of

Combustion

(ΔcH°liquid)

-4033.4 Liquid --INVALID-LINK--[2]

Enthalpy of

Vaporization (ΔvapH)
42.9 Liquid --INVALID-LINK--[3]

Enthalpy of Fusion

(ΔfusH)
2.11 Solid --INVALID-LINK--[3]

Table 2: Physical Properties Relevant to Thermochemistry

Property Value Reference

Molecular Weight 107.1531 g/mol --INVALID-LINK--[1][3]

Boiling Point (at 760 mmHg) 159 °C (432.15 K) --INVALID-LINK--[4]

Melting Point -60 °C (213.15 K) --INVALID-LINK--[4]

Vapor Pressure (at 25 °C) 3.559 mmHg --INVALID-LINK--[5]

Experimental Protocols
The determination of the thermochemical data presented above relies on precise and well-

established experimental techniques. The following sections detail the methodologies for key

experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of 2,4-Lutidine is determined using a bomb calorimeter.

This technique measures the heat released when a substance is completely burned in a
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constant-volume, oxygen-rich environment.

Materials and Apparatus:

Adiabatic bomb calorimeter

Oxygen bomb

Crucible (platinum or fused silica)

High-purity 2,4-Lutidine sample

Benzoic acid (for calibration)

Fuse wire (platinum or nickel-chromium)

Oxygen cylinder with pressure regulator

High-precision thermometer or temperature sensor

Balance (accurate to 0.1 mg)

Distilled water

Procedure:

Calibration: The heat capacity of the calorimeter is determined by combusting a known mass

of a standard substance, typically benzoic acid, for which the heat of combustion is

accurately known.

Sample Preparation: A precise mass (approximately 1 gram) of 2,4-Lutidine is weighed into

the crucible. A fuse wire of known length is attached to the electrodes of the bomb head, with

the wire in contact with the sample.

Assembly of the Bomb: The crucible is placed in the bomb, and 1 mL of distilled water is

added to saturate the internal atmosphere and ensure that the water formed during

combustion is in the liquid state. The bomb is then sealed.
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Pressurization: The bomb is purged of air and then filled with high-purity oxygen to a

pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket, which is filled with a

known mass of distilled water. The calorimeter lid, equipped with a stirrer and a temperature

measuring device, is secured.

Combustion: The system is allowed to reach thermal equilibrium. The initial temperature is

recorded. The sample is then ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals until a maximum temperature is reached and the system begins to cool.

Data Analysis: The heat released by the combustion of the sample is calculated from the

temperature rise and the heat capacity of the calorimeter. Corrections are made for the heat

of combustion of the fuse wire and the formation of nitric acid from residual nitrogen in the

bomb. The enthalpy of combustion per mole of 2,4-Lutidine is then calculated.

Determination of Enthalpy of Vaporization via Vapor
Pressure Measurement (Static Method)
The enthalpy of vaporization can be determined from the variation of vapor pressure with

temperature using the Clausius-Clapeyron equation. The static method is a direct way to

measure the vapor pressure of a liquid at different temperatures.

Materials and Apparatus:

Thermostatic bath with a transparent window

Sample cell connected to a pressure measurement system (manometer or pressure

transducer)

High-purity 2,4-Lutidine sample

Vacuum pump

Temperature sensor
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Procedure:

Sample Degassing: A sample of 2,4-Lutidine is placed in the sample cell. The sample is

thoroughly degassed to remove any dissolved air or other volatile impurities. This is typically

achieved by repeated freeze-pump-thaw cycles.

Temperature Control: The sample cell is immersed in the thermostatic bath, and the

temperature is set to the desired value and allowed to stabilize.

Equilibrium: The system is allowed to reach thermal equilibrium, at which point the pressure

of the vapor in equilibrium with the liquid becomes constant.

Pressure Measurement: The vapor pressure of the sample is measured using the pressure

measurement system.

Data Collection: Steps 2-4 are repeated at various temperatures to obtain a set of vapor

pressure data as a function of temperature.

Data Analysis: The enthalpy of vaporization is calculated from the slope of a plot of the

natural logarithm of vapor pressure versus the inverse of the absolute temperature, based on

the integrated form of the Clausius-Clapeyron equation.

Visualizations
The following diagrams illustrate key experimental workflows and a generalized synthesis

pathway for 2,4-Lutidine.
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Caption: Workflow for Bomb Calorimetry.
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Caption: Workflow for Vapor Pressure Measurement.
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Caption: Generalized Synthesis of 2,4-Lutidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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